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Compound of Interest

Compound Name:
3,5-Di-tert-butyl-2-

hydroxybenzaldehyde

Cat. No.: B142351 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,5-Di-tert-butyl-2-
hydroxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,5-
Di-tert-butyl-2-hydroxybenzaldehyde, a key intermediate in the synthesis of salen ligands

and other complex molecules.[1][2][3] This document is intended to be a valuable resource for

professionals in research and development.

Chemical Identity and Structure
3,5-Di-tert-butyl-2-hydroxybenzaldehyde, also known as 3,5-Di-tert-butylsalicylaldehyde, is

an organic compound characterized by a benzaldehyde core with a hydroxyl group and two

bulky tert-butyl groups.[4][5] These tert-butyl groups exert significant steric influence, which

plays a crucial role in the molecule's reactivity and the properties of its derivatives.[3]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3,5-Di-tert-butyl-2-hydroxybenzaldehyde

Synonyms 3,5-Di-tert-butylsalicylaldehyde

CAS Number 37942-07-7[4]

Molecular Formula C₁₅H₂₂O₂[4]

Molecular Weight 234.33 g/mol [4]

InChI
1S/C15H22O2/c1-14(2,3)11-7-10(9-

16)13(17)12(8-11)15(4,5)6/h7-9,17H,1-6H3[4]

SMILES CC(C)(C)c1cc(C=O)c(O)c(c1)C(C)(C)C[4]

Quantitative Physical Properties
The physical characteristics of 3,5-Di-tert-butyl-2-hydroxybenzaldehyde are summarized in

the table below. These properties are essential for its handling, storage, and application in

synthetic chemistry.

Table 2: Physical Properties

Property Value

Appearance
White to cream to yellow crystalline solid or

powder[6][7]

Melting Point 59-61 °C[4]

Boiling Point 277.6 ± 35.0 °C at 760 mmHg[8]

Density 1.0 ± 0.1 g/cm³[8]

Solubility Soluble in DMSO and methanol[1][2]

Spectral Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/140414
https://www.sigmaaldrich.com/US/en/product/aldrich/140414
https://www.sigmaaldrich.com/US/en/product/aldrich/140414
https://www.sigmaaldrich.com/US/en/product/aldrich/140414
https://www.sigmaaldrich.com/US/en/product/aldrich/140414
https://www.benchchem.com/product/b142351?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/B23834.06
https://cymitquimica.com/products/02-B23834/37942-07-7/35-di-tert-butyl-2-hydroxybenzaldehyde-99/
https://www.sigmaaldrich.com/US/en/product/aldrich/140414
https://www.chemsrc.com/en/cas/37942-07-7_951694.html
https://www.chemsrc.com/en/cas/37942-07-7_951694.html
https://www.fishersci.com/shop/products/3-5-di-tert-butyl-2-hydroxybenzaldehyde-99-thermo-scientific/AAB2383406
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4262967.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic data is critical for the identification and characterization of 3,5-Di-tert-butyl-2-
hydroxybenzaldehyde.

Table 3: Spectral Data Summary

Spectroscopy Key Features

¹H NMR

Signals corresponding to the aldehydic proton,

hydroxyl proton, aromatic protons, and the

protons of the tert-butyl groups can be

observed.

¹³C NMR

Distinct peaks for the carbonyl carbon, aromatic

carbons, and the carbons of the tert-butyl

groups are present.

Mass Spectrometry

The mass spectrum shows a molecular ion peak

corresponding to the molecular weight of the

compound.

Experimental Protocols
The following are detailed, generalized methodologies for the determination of the key physical

properties of organic compounds like 3,5-Di-tert-butyl-2-hydroxybenzaldehyde.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. This is a key indicator of purity.

Methodology:

Sample Preparation: A small amount of the dry, crystalline 3,5-Di-tert-butyl-2-
hydroxybenzaldehyde is placed into a capillary tube, which is then sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a controlled, slow rate.
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Observation: The temperatures at which the substance begins to melt and completely

liquefies are recorded. This range is reported as the melting point. For pure compounds, this

range is typically narrow.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Sample Preparation: A small volume of the liquid sample is placed in a test tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test

tube with the sample.

Heating: The test tube is gently heated in a heating bath.

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then discontinued.

Measurement: The temperature at which the liquid begins to enter the capillary tube upon

cooling is recorded as the boiling point.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology:

Solvent Selection: A known volume of the desired solvent (e.g., DMSO, methanol) is placed

in a test tube.

Solute Addition: A pre-weighed amount of 3,5-Di-tert-butyl-2-hydroxybenzaldehyde is

added to the solvent.

Mixing: The mixture is agitated (e.g., by vortexing or stirring) to facilitate dissolution.
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Observation: The solubility is determined by observing the amount of solute that can be

completely dissolved in the solvent at a specific temperature. This can be reported

qualitatively (e.g., soluble, slightly soluble, insoluble) or quantitatively (e.g., in g/100mL).

Application in Synthesis: Salen Ligand Formation
A primary application of 3,5-Di-tert-butyl-2-hydroxybenzaldehyde is in the synthesis of salen

and salen-type ligands, which are important in coordination chemistry and catalysis.[3] The

following diagram illustrates the general workflow for the synthesis of a salen ligand from this

precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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